![molecular formula C15H15NO5S B255428 5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid](/img/structure/B255428.png)
5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid, also known as BMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMSB is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound also inhibits the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. By inhibiting these enzymes, this compound may help to reduce inflammation, prevent cancer cell growth, and improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function. This compound has also been shown to have antibacterial properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to have antioxidant properties, which may help to protect against oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid is its high yield in the synthesis process, making it readily available for research purposes. This compound is also relatively stable and can be stored for long periods without degradation. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively studied in humans, and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. This compound has been shown to improve cognitive function in preclinical studies, and further research is needed to determine its efficacy in humans. Another area of interest is the development of new antibiotics. This compound has been shown to have antibacterial properties, and further research is needed to determine its potential as a new antibiotic. Additionally, this compound may have applications in the development of new anti-inflammatory and anti-cancer drugs.
Synthesis Methods
The synthesis of 5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid involves the reaction of 2-hydroxybenzoic acid with benzyl methylamine and sulfur dioxide. The reaction takes place in the presence of a catalyst, and the product is purified by recrystallization. The yield of this compound is typically high, making it an attractive compound for research purposes.
Scientific Research Applications
5-{[Benzyl(methyl)amino]sulfonyl}-2-hydroxybenzoic acid has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been investigated for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in humans.
properties
Molecular Formula |
C15H15NO5S |
---|---|
Molecular Weight |
321.3 g/mol |
IUPAC Name |
5-[benzyl(methyl)sulfamoyl]-2-hydroxybenzoic acid |
InChI |
InChI=1S/C15H15NO5S/c1-16(10-11-5-3-2-4-6-11)22(20,21)12-7-8-14(17)13(9-12)15(18)19/h2-9,17H,10H2,1H3,(H,18,19) |
InChI Key |
VKOANWKCMSJQQZ-UHFFFAOYSA-N |
SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)O)C(=O)O |
Canonical SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)O)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.